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Compound of Interest

Compound Name: PX 1

Cat. No.: B1162993

Disclaimer: The following document is a synthesized overview intended for research, scientific,
and drug development professionals. The information compiled is based on available
preclinical and preliminary research data. SRF-30 is an investigational compound, and its
safety and efficacy in humans have not been established.

Introduction

SRF-30 is a novel psychoactive compound currently under investigation for its potential
therapeutic applications. This document provides a detailed technical guide on the existing
research surrounding its psychoactive effects, mechanism of action, and experimental
protocols used in its preliminary evaluation. The aim is to offer a comprehensive resource for
professionals engaged in drug discovery and development.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on SRF-
30. These data provide a comparative overview of its binding affinity, and observed behavioral
effects in animal models.

Table 1: Receptor Binding Affinity of SRF-30
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Receptor Target Ki (nM)
5-HT2A 15.2

D2 89.7
SERT 250.4

Table 2: Behavioral Effects in Rodent Models (Forced Swim Test)

Dosage (mg/kg) Immobility Time (seconds)
Control 180 + 15

1 120 £ 12

5 75+ 10

10 45+ 8

Experimental Protocols

Receptor Binding Assays

The binding affinity of SRF-30 to various neuroreceptors was determined using radioligand

binding assays.

o Preparation of Membranes: Cell membranes expressing the target receptors (5-HT2A, D2,
SERT) were prepared from transfected HEK-293 cells.

» Radioligand: Specific radioligands for each receptor were used (e.g., [3H]ketanserin for 5-

HT2A).

¢ Incubation: Membranes were incubated with the radioligand and varying concentrations of

SRF-30.

o Detection: The amount of bound radioligand was quantified using scintillation counting.

o Data Analysis: The inhibition constant (Ki) was calculated using the Cheng-Prusoff equation.
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Behavioral Assays: Forced Swim Test

The antidepressant-like effects of SRF-30 were evaluated using the forced swim test in mice.

Animals: Male C57BL/6 mice were used.

e Procedure: Mice were placed in a cylinder of water from which they could not escape. The
duration of immobility was recorded over a 6-minute period.

e Drug Administration: SRF-30 was administered intraperitoneally 30 minutes before the test.

o Data Analysis: The total time spent immobile was scored by a trained observer blinded to the
experimental conditions.

Visualizations
Proposed Signaling Pathway

The following diagram illustrates the proposed primary signaling pathway for SRF-30's
psychoactive effects, centered on its high affinity for the 5-HT2A receptor.
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 To cite this document: BenchChem. [The Psychoactive Profile of SRF-30: A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162993#srf-30-psychoactive-effects-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1162993#srf-30-psychoactive-effects-research
https://www.benchchem.com/product/b1162993#srf-30-psychoactive-effects-research
https://www.benchchem.com/product/b1162993#srf-30-psychoactive-effects-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1162993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

